ent-3β-Cinnamoyloxykaur-16-en-19-oic acid
ent-3β-Cinnamoyloxykaur-16-en-19-oic acid
Brand Name:
Vulcanchem
CAS No.:
79406-10-3
VCID:
VC0210241
InChI:
InChI=1S/C29H36O4/c1-19-17-29-16-13-22-27(2,23(29)11-10-21(19)18-29)15-14-24(28(22,3)26(31)32)33-25(30)12-9-20-7-5-4-6-8-20/h4-9,12,21-24H,1,10-11,13-18H2,2-3H3,(H,31,32)/b12-9+/t21-,22+,23+,24-,27-,28+,29-/m1/s1
SMILES:
CC12CCC(C(C1CCC34C2CCC(C3)C(=C)C4)(C)C(=O)O)OC(=O)C=CC5=CC=CC=C5
Molecular Formula:
C29H36O4
Molecular Weight:
ent-3β-Cinnamoyloxykaur-16-en-19-oic acid
CAS No.: 79406-10-3
Reference Standards
VCID: VC0210241
Molecular Formula: C29H36O4
Molecular Weight:
CAS No. | 79406-10-3 |
---|---|
Product Name | ent-3β-Cinnamoyloxykaur-16-en-19-oic acid |
Molecular Formula | C29H36O4 |
IUPAC Name | (1S,4S,5S,6R,9S,10R,13R)-5,9-dimethyl-14-methylidene-6-[(E)-3-phenylprop-2-enoyl]oxytetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid |
Standard InChI | InChI=1S/C29H36O4/c1-19-17-29-16-13-22-27(2,23(29)11-10-21(19)18-29)15-14-24(28(22,3)26(31)32)33-25(30)12-9-20-7-5-4-6-8-20/h4-9,12,21-24H,1,10-11,13-18H2,2-3H3,(H,31,32)/b12-9+/t21-,22+,23+,24-,27-,28+,29-/m1/s1 |
SMILES | CC12CCC(C(C1CCC34C2CCC(C3)C(=C)C4)(C)C(=O)O)OC(=O)C=CC5=CC=CC=C5 |
Appearance | Powder |
PubChem Compound | 91886691 |
Last Modified | Nov 13 2021 |
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